Cas no 89990-37-4 (4,6-Bis(Trifluoromethyl)-1h-Pyrazolo3,4-BPyridin-3-Ol)

• Product Name: 4,6-Bis(Trifluoromethyl)-1h-Pyrazolo3,4-BPyridin-3-Ol
• CAS No: 89990-37-4
• MF: C₈H₃F₆N₃O
• MW: 271.119342088699
• MDL: MFCD12827802
• CID: 583949
• PubChem ID: 1262956
• Update Time: 2025-06-26

4,6-Bis(Trifluoromethyl)-1h-Pyrazolo3,4-BPyridin-3-Ol Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-b]pyridin-3-one, 1,2-dihydro-4,6-bis(trifluoromethyl)-
• 4,6-bis(trifluoromethyl)-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• OPBHNLKZFXNZLY-UHFFFAOYSA-N
• DTXSID10361412
• HMS1547F11
• 4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol
• MLS000045665
• 4,6-bis(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-3-ol
• 4,6-Bis(trifluoromethyl)-1H-pyrazolo-[3,4-b]pyridin-3-ol
• Q27198993
• SR-01000091272-1
• MFCD12827802
• 89990-37-4
• AKOS005072855
• 4,6-bis(trifluoromethyl)-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one
• 2H-Pyrazolo[3,4-b]pyridin-3-ol, 4,6-bistrifluoromethyl-
• GD-0225
• TimTec1_004697
• 681839-63-4
• HMS2402F04
• SR-01000091272
• AKOS030240316
• SMR000027622
• 4,6-Bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
• CHEMBL1508656
• AKOS005596402
• CHEBI:116200
• 4,6-Bis(Trifluoromethyl)-1h-Pyrazolo3,4-BPyridin-3-Ol

• MDL： MFCD12827802
• Inchi： 1S/C8H3F6N3O/c9-7(10,11)2-1-3(8(12,13)14)15-5-4(2)6(18)17-16-5/h1H,(H2,15,16,17,18)
• InChI Key： OPBHNLKZFXNZLY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C(NN2)=O)(F)F

Computed Properties

• Exact Mass: 271.018
• Monoisotopic Mass: 271.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Melting Point: >290°

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4,6-Bis(Trifluoromethyl)-1h-Pyrazolo3,4-BPyridin-3-Ol

Introduction to 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]Pyridin-3-ol (CAS No. 89990-37-4)

4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol, also known by its CAS number 89990-37-4, is a potent and selective inhibitor of the Janus kinase (JAK) family. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various inflammatory and autoimmune diseases. The unique chemical structure of this compound, characterized by the presence of trifluoromethyl groups and a pyrazolo[3,4-b]pyridine scaffold, confers it with high potency and selectivity, making it a valuable tool in both academic research and pharmaceutical development.

The chemical structure of 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol is composed of a pyrazolo[3,4-b]pyridine core with two trifluoromethyl groups attached at the 4 and 6 positions. The trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's pharmacological profile. The pyrazolo[3,4-b]pyridine scaffold is a common motif in many bioactive molecules, particularly those targeting kinases and other signaling proteins.

Recent studies have highlighted the importance of JAK inhibitors in the treatment of inflammatory conditions such as rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease (IBD). The JAK family of kinases plays a crucial role in the signaling pathways of various cytokines and growth factors, making them attractive targets for therapeutic intervention. 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol has been shown to selectively inhibit JAK1 and JAK2 with high affinity, thereby modulating the downstream signaling pathways involved in inflammation and immune responses.

In preclinical studies, 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol has demonstrated promising anti-inflammatory effects in both in vitro and in vivo models. For instance, it has been shown to reduce the production of pro-inflammatory cytokines such as IL-6 and TNF-α in cultured cells. Additionally, animal models of RA have shown significant improvements in joint inflammation and bone erosion when treated with this compound. These findings suggest that 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol could be a potential candidate for the development of new therapeutic agents for inflammatory diseases.

Beyond its anti-inflammatory properties, 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol has also been investigated for its potential use in cancer therapy. JAK inhibitors have shown promise in treating certain types of hematological malignancies by disrupting the aberrant signaling pathways that drive tumor growth. Preclinical studies have demonstrated that this compound can inhibit the proliferation of cancer cells derived from leukemia and lymphoma. Moreover, it has been shown to enhance the efficacy of other anticancer agents when used in combination therapy.

The pharmacokinetic properties of 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol are also an important consideration for its potential clinical applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be administered orally as a convenient dosing form for patients. However, further research is needed to fully characterize its metabolism and potential drug-drug interactions.

In conclusion, 4,6-Bis(Trifluoromethyl)-1H-Pyrazolo[3,4-b]pyridin-3-ol (CAS No. 89990-37-4) is a promising compound with significant therapeutic potential. Its selective inhibition of JAK kinases makes it a valuable tool for studying inflammatory and autoimmune diseases as well as certain types of cancer. Ongoing research continues to explore its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.